3-Propan-2-yloxy-5-(trifluoromethyl)aniline;hydrochloride
Overview
Description
3-Propan-2-yloxy-5-(trifluoromethyl)aniline, also known as 3-Isopropoxy-5-(trifluoromethyl)aniline, is a useful research chemical . It has a molecular weight of 219.20 and a molecular formula of C10H12F3NO .
Molecular Structure Analysis
The molecular structure of 3-Propan-2-yloxy-5-(trifluoromethyl)aniline;hydrochloride can be represented by the SMILES string: CC©OC1=CC(=CC(=C1)N)C(F)(F)F . This indicates that the molecule contains an isopropoxy group attached to the third carbon of an aniline ring, and a trifluoromethyl group attached to the fifth carbon .Scientific Research Applications
Chemical Synthesis and Modification Techniques
Introduction of Hydroxy Groups and N-Iodophenylation : The use of phenyliodine(III) bis(trifluoroacetate) (PIFA) demonstrates the capacity for selective modification of anilides, leading to the formation of acetyldiarylamines or hydrolyzed phenols under specific conditions, showcasing the flexibility in introducing functional groups to aromatic compounds (Itoh et al., 2002).
Direct Dehydrogenative Cross-Coupling : The utilization of 3,5-bis(trifluoromethyl)aniline as a monodentate transient directing group highlights its efficiency in palladium-catalyzed cross-coupling reactions, enabling the synthesis of diverse 9-fluorenones with high yields and excellent regioselectivities (Wang et al., 2019).
Material Synthesis and Functionalization
Synthesis of Fluorinated Compounds : The creation of fluorinated heterocycles from 1,3-diketones containing a trifluoromethyl group showcases the compound's role in constructing complex molecules with potential for various applications, including pharmaceuticals and materials science (Sloop et al., 2002).
Polyurethane Cationomers : The synthesis of new o-hydroxy Schiff bases and their application in producing polymeric films with fluorescent properties underline the potential of such fluorinated compounds in developing advanced materials with unique optical properties (Buruianǎ et al., 2005).
Analytical and Environmental Applications
- Improved Derivatization Technique : The development of a simplified analytical method for detecting Mutagen X in drinking water, utilizing N-methyl-bis-trifluoroacetamide (MBTFA) for derivatization, demonstrates the compound's utility in enhancing environmental monitoring and safety assessments (Kubwabo et al., 2009).
Future Directions
The future directions for the use of 3-Propan-2-yloxy-5-(trifluoromethyl)aniline;hydrochloride would depend on the specific research or industrial context in which it is being used. As a research chemical, it could potentially be used in the synthesis of new compounds or in the study of chemical reactions .
properties
IUPAC Name |
3-propan-2-yloxy-5-(trifluoromethyl)aniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3NO.ClH/c1-6(2)15-9-4-7(10(11,12)13)3-8(14)5-9;/h3-6H,14H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRYWELITKUHYJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=CC(=C1)N)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClF3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Propan-2-yloxy)-5-(trifluoromethyl)aniline hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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